Cas no 160927-82-2 (9H-1,3-Dioxolo[4,5-h][2]benzopyran-9-one, 4-methoxy-7-methyl-)

• Product Name: 9H-1,3-Dioxolo[4,5-h][2]benzopyran-9-one, 4-methoxy-7-methyl-
• CAS No: 160927-82-2
• MF: C₁₂H₁₀O₅
• MW: 234.2
• CID: 141585
• PubChem ID: 10331575
• Update Time: 2024-03-01

9H-1,3-Dioxolo[4,5-h][2]benzopyran-9-one, 4-methoxy-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-1,3-Dioxolo[4,5-h][2]benzopyran-9-one,4-methoxy-7-methyl-
• Inversin
• 9H-1,3-Dioxolo[4,5-h][2]benzopyran-9-one, 4-methoxy-7-methyl-
• 160927-82-2
• 4-Methoxy-7-methyl-9H-1,3-dioxolo[4,5-h][2]benzopyran-9-one
• DTXSID601187453

• Inchi： 1S/C12H10O5/c1-6-3-7-4-8(14-2)10-11(16-5-15-10)9(7)12(13)17-6/h3-4H,5H2,1-2H3
• InChI Key： YINZUJVHTBWVFM-UHFFFAOYSA-N
• SMILES： C1(C)OC(=O)C2C3OCOC=3C(OC)=CC=2C=1

Computed Properties

• Exact Mass: 234.05282342g/mol
• Monoisotopic Mass: 234.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives